Cas no 1243063-11-7 (N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide)

• Product Name: N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide
• CAS No: 1243063-11-7
• MF: C₂₅H₃₀N₄O₂S
• MW: 450.596304416656
• CID: 5949993
• PubChem ID: 135631112
• Update Time: 2025-07-08

N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide
• N-cyclohexyl-1-[7-(4-methylphenyl)-4-oxo-1H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• AKOS005060179
• 1243063-11-7
• N-cyclohexyl-1-(4-oxo-7-(p-tolyl)-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• N-cyclohexyl-1-[7-(4-methylphenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide
• F3407-0513
• N-cyclohexyl-1-[7-(4-methylphenyl)-4-oxo-3H-thieno[3,2-d]pyrimidin-2-yl]piperidine-3-carboxamide

• Inchi： 1S/C25H30N4O2S/c1-16-9-11-17(12-10-16)20-15-32-22-21(20)27-25(28-24(22)31)29-13-5-6-18(14-29)23(30)26-19-7-3-2-4-8-19/h9-12,15,18-19H,2-8,13-14H2,1H3,(H,26,30)(H,27,28,31)
• InChI Key： MPIITKAUJOPEHH-UHFFFAOYSA-N
• SMILES： N1(C2=NC(=O)C3SC=C(C4=CC=C(C)C=C4)C=3N2)CCCC(C(NC2CCCCC2)=O)C1

Computed Properties

• Exact Mass: 450.20894739g/mol
• Monoisotopic Mass: 450.20894739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 102Ų

Additional information on N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno3,2-dpyrimidin-2-ylpiperidine-3-carboxamide

CAS No. 1243063-11-7: N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylpiperidine-3-carboxamide

The compound with CAS No. 1243063-11-7, known as N-cyclohexyl-1-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-ylpiperidine-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a thienopyrimidine core structure. The presence of a cyclohexyl group and a methyl-substituted phenyl group further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The thieno[3,2-d]pyrimidine moiety is known for its ability to interact with protein targets due to its rigid and planar structure. In this compound, the substitution pattern at the 7-position of the thienopyrimidine ring with a methylphenyl group introduces additional electronic effects, potentially influencing its binding affinity and selectivity towards specific biological targets.

The cyclohexyl group attached to the piperidine ring adds steric bulk and enhances the compound's lipophilicity, which is crucial for membrane permeability in pharmacological applications. Furthermore, the carboxamide functionality at the piperidine nitrogen provides a site for potential bioisosteric modifications or further functionalization, enabling researchers to explore diverse chemical space for drug optimization.

Recent advancements in synthetic methodology have made it possible to construct such complex molecules with high precision. The synthesis of this compound likely involves a multi-step process, including nucleophilic aromatic substitution, cyclization reactions, and amide bond formation. The use of microwave-assisted synthesis or continuous flow chemistry could further enhance the efficiency and scalability of its production.

In terms of applications, this compound has shown promise in preliminary biological assays targeting key enzymes involved in cancer pathways. For instance, its ability to inhibit certain kinases suggests potential utility in anti-cancer therapy. Additionally, computational studies using molecular docking have revealed favorable interactions with ATP-binding pockets of these enzymes, providing a strong rationale for further preclinical evaluation.

The structural uniqueness of this compound also makes it a valuable tool for studying molecular recognition and supramolecular chemistry. Its ability to form hydrogen bonds and engage in π–π interactions could be exploited in designing self-assembling systems or stimuli-responsive materials.

In conclusion, CAS No. 1243063-11-7 represents a cutting-edge molecule with multifaceted applications across chemical sciences. Its intricate structure and functional groups position it as a key player in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to fields ranging from medicinal chemistry to materials science.